4-sec-Butylphenol
Cat. No. B1210997
:
99-71-8
M. Wt: 150.22 g/mol
InChI Key: ZUTYZAFDFLLILI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04859661
Procedure details
To a stirred mixture of 50 ml of water, 50 ml of ether and 10.0 g of 4-sec-butylphenol was added dropwise, 7.5 ml of 61% nitric acid was added dropwise while cooling with ice. After, the temperature of the mixture was raised to room temperature and the reaction was continued for 4 days. The reaction mixture was extracted with 300 ml of ethyl acetate, washed with a brine and dried with anhydrous sodium sulfate. The drying agent was filtered off and the solvent was distilled away. The residue was purified by subjecting to silica-gel column-chromatography [eluent:chloroform] to give 14.71 g of 4-sec-butyl-2-nitrophenol.
Identifiers
|
REACTION_CXSMILES
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O.[CH:2]([C:6]1[CH:11]=[CH:10][C:9]([OH:12])=[CH:8][CH:7]=1)([CH2:4][CH3:5])[CH3:3].[N+:13]([O-])([OH:15])=[O:14]>CCOCC>[CH:2]([C:6]1[CH:7]=[CH:8][C:9]([OH:12])=[C:10]([N+:13]([O-:15])=[O:14])[CH:11]=1)([CH2:4][CH3:5])[CH3:3]
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Inputs
Step One
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Name
|
|
|
Quantity
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50 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(CC)C1=CC=C(C=C1)O
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
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Step Two
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Name
|
|
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Quantity
|
7.5 mL
|
|
Type
|
reactant
|
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Smiles
|
[N+](=O)(O)[O-]
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Conditions
Temperature
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Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
|
was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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while cooling with ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The reaction mixture was extracted with 300 ml of ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
washed with a brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with anhydrous sodium sulfate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The drying agent was filtered off
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the solvent was distilled away
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified
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Outcomes
Product
Details
Reaction Time |
4 d |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(CC)C1=CC(=C(C=C1)O)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.71 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
